Cas no 1268074-91-4 (Methyl 3,4-dimethylbenzoylformate)

• Product Name: Methyl 3,4-dimethylbenzoylformate
• CAS No: 1268074-91-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD11617607
• CID: 5158515
• PubChem ID: 22952199
• Update Time: 2026-03-04

Methyl 3,4-dimethylbenzoylformate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3,4-dimethylphenyl)-2-oxoacetate
• Methyl 3,4-dimethylbenzoylformate
• methyl2-(3,4-dimethylphenyl)-2-oxoacetate

• MDL： MFCD11617607
• Inchi： 1S/C11H12O3/c1-7-4-5-9(6-8(7)2)10(12)11(13)14-3/h4-6H,1-3H3
• InChI Key： CONRYEZZKDAQKT-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 192.078644241g/mol
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Methyl 3,4-dimethylbenzoylformate

Methyl 3,4-dimethylbenzoylformate (CAS No. 1268074-91-4): A Comprehensive Overview in Modern Chemical Research

Methyl 3,4-dimethylbenzoylformate (CAS No. 1268074-91-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester, derived from benzoic acid, possesses a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. Its applications span across multiple domains, including drug development, agrochemical formulations, and material science, underscoring its versatility and importance.

The molecular structure of Methyl 3,4-dimethylbenzoylformate consists of a benzene ring substituted with two methyl groups at the 3rd and 4th positions, linked to a formyl group and a methyl ester moiety. This configuration imparts distinct chemical properties that facilitate its role as a building block in organic synthesis. The presence of electron-withdrawing groups enhances its reactivity, making it an ideal candidate for further functionalization.

In recent years, the compound has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its utility in the synthesis of novel heterocyclic compounds, which exhibit promising biological activities. For instance, derivatives of Methyl 3,4-dimethylbenzoylformate have been investigated for their antimicrobial and anti-inflammatory properties. These studies highlight the compound's significance in developing next-generation therapeutic agents.

The pharmaceutical industry has leveraged the structural features of Methyl 3,4-dimethylbenzoylformate to design molecules with enhanced pharmacokinetic profiles. Its incorporation into drug candidates has shown improved solubility and bioavailability, critical factors for effective drug delivery. Furthermore, the compound's stability under various conditions makes it a reliable choice for industrial-scale synthesis, ensuring consistent quality and performance.

Advancements in synthetic methodologies have further expanded the applications of CAS No. 1268074-91-4. Catalytic processes have enabled efficient transformations of this compound into more complex structures, facilitating rapid discovery and development in chemical biology. These innovations underscore the compound's role as a cornerstone in modern synthetic chemistry.

Material science has also benefited from the unique properties of Methyl 3,4-dimethylbenzoylformate. Its ability to form stable complexes with other molecules has been exploited in the development of advanced materials with tailored functionalities. These materials find applications in coatings, adhesives, and electronic components, demonstrating the compound's broad utility beyond traditional pharmaceuticals.

The environmental impact of using Methyl 3,4-dimethylbenzoylformate has been carefully evaluated to ensure sustainable practices. Studies indicate that the compound is biodegradable and does not pose significant environmental hazards when handled responsibly. This aligns with global efforts to promote green chemistry and minimize ecological footprints.

Future research directions for CAS No. 1268074-91-4 include exploring its potential in nanotechnology and biomedicine. The compound's ability to interact with biological systems opens new avenues for developing targeted therapies and diagnostic tools. Collaborative efforts between academia and industry are essential to harness these possibilities fully.

In conclusion, Methyl 3,4-dimethylbenzoylformate represents a multifaceted compound with extensive applications across various scientific disciplines. Its structural versatility, coupled with its reactivity and stability, makes it an indispensable tool in chemical research. As advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping the future of science and technology.